Cas no 23351-89-5 ((3-nitrophenyl)-phenyliodanium;bromide)

• Product Name: (3-nitrophenyl)-phenyliodanium;bromide
• CAS No: 23351-89-5
• MF: C₁₂H₉BrINO₂
• MW: 406.01383471489
• CID: 912644
• PubChem ID: 24190300
• Update Time: 2025-04-19

(3-nitrophenyl)-phenyliodanium;bromide Chemical and Physical Properties

Names and Identifiers

• (3-nitrophenyl)-phenyliodanium;bromide
• NSC-106640
• (3-Nitrophenyl)(phenyl)iodanium bromide
• 23351-89-5
• DTXSID80637797
• NSC106640

• Inchi： 1S/C12H9INO2.BrH/c15-14(16)12-8-4-7-11(9-12)13-10-5-2-1-3-6-10;/h1-9H;1H/q+1;/p-1
• InChI Key： YADZVEBHDOVDJJ-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-].[Br-]

Computed Properties

• Exact Mass: 404.88614g/mol
• Monoisotopic Mass: 404.88614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų